N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-1-naphthamide

• IUPAC Name: N-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)naphthalene-1-carboxamide
• InChI: InChI=1S/C20H15N3O2/c1-13-18(20(25)23-12-5-4-11-17(23)21-13)22-19(24)16-10-6-8-14-7-2-3-9-15(14)16/h2-12H,1H3,(H,22,24)
• InChI Key: XUZYGIALCSNVKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C=CC=CC2=N1)NC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C20H15N3O2
• Molecular Weight: 329.4 g/mol

Description

The compound “N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-1-naphthamide” belongs to a class of compounds known as pyridopyrimidinones. These compounds are characterized by a pyrido[1,2-a]pyrimidine core structure, which is a bicyclic system consisting of a pyridine and a pyrimidine ring fused together.

Synthesis Analysis

While specific synthesis methods for this compound were not found, pyridopyrimidinones can generally be synthesized through the condensation of aminopyrimidines with carboxylic anhydrides or acid chlorides. The reaction typically involves cyclization and the formation of an amide bond.

Molecular Structure Analysis

The molecular structure of pyridopyrimidinones is characterized by a bicyclic system. The cation of the salt is almost co-planar as evidenced by the two conjugated rings.

Chemical Reactions Analysis

Pyridopyrimidinones can undergo various chemical reactions. For example, they can form stable adducts with primary amines. The acylating capacity of their ethoxycarbonyl groups can be decreased by the formation of these adducts.

Scientific Research Applications

Nanoarchitectonics and Molecular Docking

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Biological Characteristics

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Antibacterial Activity

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Molecular Modeling

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Future Directions

Pyridopyrimidinones are a class of compounds with significant potential for future research due to their wide range of biological activities. They are used in the search for novel effective and safe substances for controlling pain.

Mechanism of Action

Target of Action

Similar compounds have been found to exhibit anti-hiv-1 activity , suggesting that this compound may also target proteins involved in the HIV-1 life cycle.

Mode of Action

It’s suggested that similar compounds bind into the active site of pfv integrase (in), a key enzyme in the hiv-1 life cycle . The keto oxygen atom at position C-4 and nitrogen atom of the pyrimidine ring moiety may chelate the Mg2+ ion .

Biochemical Pathways

Given its potential anti-hiv-1 activity, it may influence pathways related to the hiv-1 life cycle, which includes viral entry, reverse transcription, integration, gene expression, virion assembly, budding, and maturation .

Result of Action

Similar compounds have shown moderate inhibitory properties against the hiv-1 virus (nl4-3) in hela cell cultures , suggesting that this compound may have similar effects.